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This technical guide provides a comprehensive overview of the Environmental Protection
Agency's (EPA) regulatory history concerning the use of calcium arsenate. This inorganic
arsenical pesticide, once widely employed as an insecticide and herbicide, underwent
significant scrutiny due to its toxicological profile, ultimately leading to the cancellation of its
registrations. This document details the key regulatory milestones, quantitative data on its use
and toxicity, and the scientific rationale behind the EPA's decisions.

Introduction to Calcium Arsenate

Calcium arsenate, with the chemical formula Cas(AsOa)2, is an inorganic compound that was
historically used as a broad-spectrum pesticide. Its primary applications included the control of
the boll weevil on cotton crops and as a herbicide for turf management, particularly on golf
courses to control annual grasses like Poa annua and crabgrass.[1][2] Its high toxicity and the
classification of inorganic arsenic as a human carcinogen led to its eventual removal from the
market.[1][2]

Regulatory History and Key EPA Actions

The regulatory history of calcium arsenate is marked by a growing understanding of the risks
associated with inorganic arsenic. While an exact initial registration date is not readily available
in public records, its use as a pesticide predates the formation of the EPA in 1970.
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Early Use and Growing Concerns:

Calcium arsenate was used extensively in the early to mid-20th century. By 1942, an
estimated 38 million kilograms were produced, primarily for cotton crop protection.[3] The
development of synthetic organic pesticides like DDT following World War 1l led to a decline in
its use.[3]

EPA's Special Review (Mid-1980s):

In December 1986, the EPA initiated a Special Review for calcium arsenate due to concerns
about its oncogenic (cancer-causing) potential.[1][2] Inorganic arsenical compounds, including
calcium arsenate, were classified as Class A oncogens, based on sufficient human
epidemiological evidence.[1][2] The Special Review weighed the risks and benefits of its
continued use.

The EPA's review highlighted several key toxicological concerns:

Oncogenicity: Positive oncogenic effects based on human epidemiological studies.

Mutagenicity: Evidence suggesting that inorganic arsenical compounds are mutagenic.

Teratogenicity and Fetotoxicity: Potential for developmental and fetal toxicity.

Acute Toxicity: Known to be acutely toxic, with oral exposure leading to severe
gastrointestinal damage and potentially death.[1]

During the Special Review, the EPA considered mitigation measures such as the use of dust
masks and respirators by applicators. However, the agency determined that these measures
would not sufficiently reduce the risks to an acceptable level, especially in light of the limited
benefits of its continued registration for most uses.[2]

Proposed Cancellation and Deferred Decision for Turf Use (1986):

As a result of the Special Review, the EPA proposed to cancel all existing registrations of
calcium arsenate, with one notable exception: the flowable formulation for use on turf.[2] The
decision on the turf use was deferred pending further evaluation by the EPA's Risk Assessment
Forum on the carcinogenic potency of inorganic arsenic from dermal and dietary exposure.[2]
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For all other non-wood uses, the EPA concluded that the toxicological risks outweighed the
limited benefits.[2]

Voluntary Cancellation of Turf Use (1989):

On March 15, 1989, the EPA canceled the registration of calcium arsenate for use on turf at
the request of the registrant.[1] This voluntary cancellation marked a significant step towards
the complete phasing out of calcium arsenate. The timeline for this phase-out was as follows:

o Sale by Registrant: Permitted to sell existing stocks until February 28, 1990.

e Sale and Use by Others: Dealers and end-users could sell and use existing stocks until
December 31, 1991.[1]

Conclusion of the Special Review (1993):

A Federal Register notice on December 8, 1993, officially concluded the Special Review for the
remaining non-wood preservative uses of several inorganic arsenicals, including calcium
arsenate.[1] By this time, all registrations for calcium arsenate had been voluntarily canceled.

Quantitative Data

The following tables summarize the available quantitative data regarding the use, properties,
and toxicity of calcium arsenate.

Table 1: Physical and Chemical Properties of Calcium
Arsenate
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Property

Value

Chemical Name

Calcium Orthoarsenate

CAS Number 7778-44-1

Molecular Formula Cas(AsOa4)2

Molecular Weight 398.08 g/mol

Appearance Colorless amorphous powder
Odor Odorless

Arsenic Content 38%

Melting Point 1455°C

Density 3.62 g/cm?3

Solubility in Water

Slightly soluble

Source: EPA Pesticide Fact Sheet, 1986[1][2]

Table 2: Historical Application Rates

Use Site

Application Rate

Method of Application

Turf (Herbicide)

4.5 Ibs active ingredient per

acre

Ground boom (flowable liquid

suspension)

Cotton (Insecticide)

6 to 7 pounds per acre per

application

Dusting

Source: EPA Pesticide Fact Sheet, 1986; Auburn University, 2018

Table 3: Toxicological Data
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Endpoint Value Species
Oral LDso 20 mg/kg Rat
Oncogenicity Classification Class A (Human Carcinogen) Human

Moderately toxic to birds,
] o slightly toxic to fish, and ]
Ecological Toxicity . ] Various
moderately toxic to aquatic

invertebrates.

Source: EPA Pesticide Fact Sheet, 1986; Wikipedia[1][2][3]

Experimental Protocols

Detailed experimental protocols for the key toxicological and epidemiological studies that the
EPA relied upon for its risk assessment of calcium arsenate are not readily available in the
public domain. The EPA's conclusions were based on a comprehensive review of the existing
scientific literature at the time, including numerous human epidemiological studies that linked
iInorganic arsenic exposure to cancer.

The EPA's 1988 Special Report on Ingested Inorganic Arsenic provides insight into the types of
studies considered. The risk assessment for skin cancer was primarily based on a large
prevalence study conducted in southwestern Taiwan where the population was exposed to high
concentrations of arsenic in drinking water. This and other confirmatory studies formed the
basis for classifying inorganic arsenic as a Group A human carcinogen. The methodologies of
these epidemiological studies would have involved:

e Cohort or Case-Control Design: Identifying populations with known exposure to inorganic
arsenic and comparing their health outcomes to unexposed or less-exposed populations.

o Exposure Assessment: Quantifying the level and duration of arsenic exposure, often through
analysis of drinking water sources.

¢ Health Outcome Assessment: Diagnosing and documenting the incidence of various health
effects, particularly skin, bladder, and lung cancers.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.epa.gov/foia/foia-request-process
https://www.lawbc.com/epa-announces-the-availability-of-thousands-of-records-on-epas-review-of-studies-on-pesticides/
https://en.wikipedia.org/wiki/Calcium_arsenate
https://www.benchchem.com/product/b147906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 Statistical Analysis: Using statistical models to determine the association between arsenic
exposure and the observed health outcomes, while controlling for other potential

confounding factors.

For animal toxicology studies, standard protocols of the time, likely predecessors to current
OECD guidelines, would have been followed. These would have involved administering varying
doses of calcium arsenate to laboratory animals (e.g., rats, mice) via different routes of
exposure (oral, dermal, inhalation) and observing for signs of toxicity, carcinogenicity, and other
adverse effects over different time periods (acute, subchronic, and chronic).

EPA's Regulatory Process for Calcium Arsenate

The following diagram illustrates the key stages in the EPA's regulatory review and eventual

cancellation of calcium arsenate registrations.
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EPA's Regulatory Pathway for Calcium Arsenate
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Conclusion

The regulatory history of calcium arsenate by the EPA serves as a clear example of the
agency's evolving approach to pesticide regulation based on scientific advancements. The
identification of inorganic arsenic as a human carcinogen was the primary driver for the
initiation of a Special Review and the subsequent actions that led to the complete cancellation
of all its registered uses. While detailed historical experimental protocols are not easily
accessible, the EPA's decisions were rooted in a comprehensive evaluation of the available
toxicological and epidemiological data, prioritizing public health and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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